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Compound of Interest

Compound Name: Fmoc-leucine

Cat. No.: B557446

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for Fmoc-leucine (N-(9-Fluorenylmethoxycarbonyl)-L-leucine). The information is
compiled and presented to be a critical resource for laboratory personnel, ensuring safe and
effective use of this common reagent in research and development.

Hazard Identification and GHS Classification

There is notable variability in the GHS classification of Fmoc-leucine across different suppliers
and databases. While some sources classify it as non-hazardous, others identify several
hazard categories. This discrepancy underscores the importance of a cautious approach to
handling this chemical. A summary of the reported GHS classifications is provided below.

According to aggregated data from the European Chemicals Agency (ECHA) C&L Inventory,
Fmoc-leucine does not meet GHS hazard criteria in 40% of the notifications provided.
However, other notifications have classified it with the following hazards:

o Acute Toxicity, Oral (Category 4), with the hazard statement H302: Harmful if swallowed.[1]
[2]

o Acute Toxicity, Dermal (Category 4), with the hazard statement H312: Harmful in contact with
skin.[1]
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o Skin Irritation (Category 2), with the hazard statement H315: Causes skin irritation.[1]

e Serious Eye Irritation (Category 2A), with the hazard statement H319: Causes serious eye
irritation.[1]

e Acute aquatic toxicity (Category 1), with the hazard statement H400: Very toxic to aquatic
life.[2]

« Chronic aquatic toxicity (Category 1), with the hazard statement H410: Very toxic to aquatic
life with long lasting effects.[2]

It is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier for the
most accurate and up-to-date hazard information.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Fmoc-leucine is presented in the

table below.

Property Value

CAS Number 35661-60-0

Molecular Formula C21H23NO4

Molecular Weight 353.41 g/mol

Appearance White to off-white crystalline powder or solid

Melting Point 94-96 °C or 144-146 °C (decomposes)
Soluble in organic solvents such as ethanol,

Solubility DMSO, and dimethylformamide (approx. 30
mg/mL). Sparingly soluble in aqueous buffers.

Stability Stable under normal storage conditions.

Personal Protective Equipment (PPE)
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Due to the potential hazards, the following personal protective equipment is mandatory when
handling Fmoc-leucine.

PPE Category Recommendation

) Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber). A
Skin Protection
standard laboratory coat should be worn.

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher
Respiratory Protection respiratory protection should be used. Work

should be conducted in a well-ventilated area,

preferably in a chemical fume hood.

Safe Handling and Experimental Protocols

Adherence to standard operating procedures for handling chemical powders is essential to
minimize exposure and prevent contamination.

General Handling Workflow

The following diagram outlines a general workflow for the safe handling of Fmoc-leucine
powder.
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General workflow for safe handling of Fmoc-leucine.

Detailed Experimental Protocol for Handling Fmoc-

Leucine Powder
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This protocol provides a more detailed methodology for the safe handling of Fmoc-leucine
powder in a laboratory setting.

e Preparation:
1. Thoroughly review the supplier-specific Safety Data Sheet (SDS) for Fmoc-leucine.
2. Ensure that a properly functioning chemical fume hood is available.

3. Don the required Personal Protective Equipment (PPE): safety goggles, nitrile gloves, and
a lab coat.

4. Prepare all necessary equipment (spatulas, weigh boats, glassware, etc.) and place them
inside the fume hood.

5. Have a designated and clearly labeled waste container ready for solid and contaminated
disposable waste.

o Weighing and Transfer:

1. Perform all weighing and transfer operations within the chemical fume hood to minimize
inhalation exposure.

2. Use a microbalance for accurate weighing of small quantities.

3. Carefully open the Fmoc-leucine container, avoiding any sudden movements that could
create airborne dust.

4. Use a clean spatula to transfer the desired amount of powder to a weigh boat.
5. Promptly and securely close the Fmoc-leucine container after dispensing.

6. Carefully transfer the weighed powder into the reaction vessel. A powder funnel can be
used to prevent spillage.

e Dissolution:

1. Add the appropriate solvent to the reaction vessel containing the Fmoc-leucine powder.
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2. Gently swirl or stir the mixture to facilitate dissolution. Avoid vigorous shaking that could
cause splashing.

e Cleanup and Waste Disposal:

1. Wipe down the balance, spatulas, and work surfaces inside the fume hood with a damp
paper towel to remove any residual powder.

2. Dispose of all contaminated disposable items (weigh boats, paper towels, gloves) in the
designated solid waste container.

3. Seal the waste container.
4. Doff PPE in the correct order to avoid self-contamination.

5. Wash hands thoroughly with soap and water after the procedure is complete.

First Aid Measures

In the event of exposure, follow these first aid guidelines and seek medical attention.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Check for and remove
any contact lenses. Seek immediate medical

attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of the chemical and
ensuring environmental safety.

o Storage: Store Fmoc-leucine in a tightly closed container in a dry, cool, and well-ventilated
place. Keep away from incompatible materials such as strong oxidizing agents and amines.
[3] Recommended storage temperature is often between 2-8°C.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the product to enter drains.[4]

Potential Signhaling Pathway Involvement

While specific toxicological pathways for Fmoc-leucine are not well-documented, the
metabolism of its core component, L-leucine, is well-understood. In the event of in-vivo

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b557446?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-leucine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4441611/
https://www.benchchem.com/product/b557446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

cleavage of the Fmoc protecting group, the resulting L-leucine would enter its natural metabolic
pathway. A key aspect of leucine signaling is its role in activating the mTOR (mammalian target
of rapamycin) pathway, which is a central regulator of cell growth, proliferation, and protein
synthesis.

The following diagram illustrates a simplified overview of the L-leucine metabolic pathway.
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Simplified metabolic pathway of L-leucine.

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a thorough review of the supplier-specific Safety Data Sheet (SDS) and
adherence to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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